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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504 Get Quote

(3-Fluorophenyl)acetonitrile, a fluorinated aromatic nitrile, serves as a crucial building block in

modern organic synthesis, particularly in the development of novel pharmaceutical agents. This

technical guide provides an in-depth overview of its chemical identity, experimental protocols

for its synthesis, and its role as a versatile chemical intermediate. The strategic incorporation of

a fluorine atom onto the phenyl ring imparts unique physicochemical properties that are highly

sought after in medicinal chemistry to enhance metabolic stability, binding affinity, and

bioavailability of drug candidates.

Chemical Identity and Nomenclature
(3-Fluorophenyl)acetonitrile is systematically known by its IUPAC name, 2-(3-

fluorophenyl)acetonitrile. It is also commonly referred to by a variety of synonyms in

commercial and academic literature. A comprehensive list of these identifiers is provided below

to aid in literature searches and material procurement.
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Identifier Type Name

IUPAC Name 2-(3-fluorophenyl)acetonitrile

Synonym 3-Fluorobenzeneacetonitrile[1][2]

Synonym 3-Fluorobenzyl cyanide[1]

Synonym m-Fluorophenylacetonitrile[1]

Synonym (m-Fluorophenyl)acetonitrile[1]

Synonym Benzeneacetonitrile, 3-fluoro-[1]

CAS Number 501-00-8

Synthesis of (3-Fluorophenyl)acetonitrile: An
Experimental Protocol
The synthesis of (3-fluorophenyl)acetonitrile is most commonly achieved through the

nucleophilic substitution of a 3-fluorobenzyl halide with a cyanide salt. The following protocol is

a representative procedure based on established synthetic methodologies.

Materials and Reagents:
3-Fluorobenzyl bromide

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO), anhydrous

Ethyl acetate

Water, deionized

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography
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Experimental Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-

fluorobenzyl bromide (1.0 g, 5.3 mmol) and sodium cyanide (520 mg, 10.6 mmol) in 10 mL of

anhydrous dimethyl sulfoxide (DMSO).[1]

Reaction Conditions: Stir the reaction mixture at 30°C overnight.[1] The progress of the

reaction should be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, dilute the mixture with 30 mL of water and extract

the product with ethyl acetate (50 mL).[1]

Purification: Wash the organic phase sequentially with water (5 x 10 mL) and a saturated

sodium bicarbonate solution (20 mL). Dry the organic layer over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure.[1]

Isolation: Purify the resulting residue by flash column chromatography on silica gel to yield

(3-fluorophenyl)acetonitrile as a colorless oil.[1]

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of (3-fluorophenyl)acetonitrile.
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Caption: Synthetic workflow for (3-Fluorophenyl)acetonitrile.

Applications in Drug Development
(3-Fluorophenyl)acetonitrile is a valuable intermediate in the synthesis of various

pharmaceutical compounds.[2] Notably, it is utilized in the production of Lemborexant, a dual

orexin receptor antagonist approved for the treatment of insomnia.[1] The presence of the
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fluorophenylacetonitrile moiety is critical for the molecule's interaction with its biological target.

The nitrile group itself can act as a key pharmacophore, participating in hydrogen bonding or

acting as a bioisostere for other functional groups. Researchers in drug development utilize this

and similar fluorinated intermediates to systematically modify lead compounds, aiming to

optimize their pharmacokinetic and pharmacodynamic profiles.[2] The introduction of fluorine

can block metabolic pathways, increase binding affinity, and improve cell membrane

permeability, all of which are desirable properties in drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Fluorophenylacetonitrile | 501-00-8 [chemicalbook.com]

2. CAS 501-00-8: 3-Fluorobenzeneacetonitrile | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [(3-Fluorophenyl)acetonitrile: A Comprehensive
Technical Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154504#3-fluorophenyl-acetonitrile-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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